Cas no 1517649-59-0 (6-Fluoroquinoline-8-carboxamide)

• Product Name: 6-Fluoroquinoline-8-carboxamide
• CAS No: 1517649-59-0
• MF: C₁₀H₇FN₂O
• MW: 190.173785448074
• CID: 4727403
• Update Time: 2025-06-08

6-Fluoroquinoline-8-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-Fluoroquinoline-8-carboxamide
• FCH1598104
• AX8260714
• Z1558609407

• Inchi： 1S/C10H7FN2O/c11-7-4-6-2-1-3-13-9(6)8(5-7)10(12)14/h1-5H,(H2,12,14)
• InChI Key： KOJVRWUJLWKGFA-UHFFFAOYSA-N
• SMILES： FC1C=C(C(N)=O)C2C(=CC=CN=2)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Topological Polar Surface Area: 56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides

Additional information on 6-Fluoroquinoline-8-carboxamide

6-Fluoroquinoline-8-carboxamide (CAS No. 1517649-59-0): A Comprehensive Overview

6-Fluoroquinoline-8-carboxamide (CAS No. 1517649-59-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of quinolines, which are known for their diverse applications in drug discovery and development.

The chemical structure of 6-Fluoroquinoline-8-carboxamide is characterized by a quinoline ring with a fluorine substituent at the 6-position and an amide group at the 8-position. The presence of these functional groups imparts specific physicochemical properties that make this compound a promising candidate for various therapeutic applications. Recent studies have highlighted its potential as an antiviral, antibacterial, and anticancer agent, making it a subject of extensive research.

In the realm of antiviral research, 6-Fluoroquinoline-8-carboxamide has shown promising results against several viral pathogens. A study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited significant inhibitory activity against the influenza virus, particularly by interfering with viral replication processes. The researchers found that the fluorine substituent played a crucial role in enhancing the antiviral potency, suggesting that structural modifications could further optimize its efficacy.

Beyond its antiviral properties, 6-Fluoroquinoline-8-carboxamide has also demonstrated potent antibacterial activity. A study conducted by a team of researchers from the University of California, San Francisco, evaluated the compound's efficacy against a panel of Gram-positive and Gram-negative bacteria. The results indicated that it effectively inhibited the growth of methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli, highlighting its potential as a broad-spectrum antibacterial agent. The mechanism of action was attributed to its ability to disrupt bacterial cell membranes and inhibit essential enzymes involved in bacterial metabolism.

In cancer research, 6-Fluoroquinoline-8-carboxamide has shown promise as an anticancer agent. A preclinical study published in Cancer Research in 2022 reported that this compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The researchers found that it induced apoptosis through the activation of caspase pathways and the generation of reactive oxygen species (ROS). Additionally, the compound was shown to inhibit angiogenesis and metastasis, further supporting its potential as a multifaceted anticancer agent.

The pharmacokinetic properties of 6-Fluoroquinoline-8-carboxamide have also been extensively studied to evaluate its suitability for therapeutic applications. Research has shown that it exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for oral administration. However, further optimization may be required to enhance its solubility and permeability, which are critical factors for drug delivery and efficacy.

In terms of safety and toxicity, preliminary studies have indicated that 6-Fluoroquinoline-8-carboxamide is well-tolerated at therapeutic doses. However, more comprehensive toxicological evaluations are necessary to ensure its safety profile before advancing to clinical trials. Preclinical studies have not reported any significant adverse effects on major organs or systems, but long-term exposure and potential interactions with other drugs need to be thoroughly investigated.

The future prospects for 6-Fluoroquinoline-8-carboxamide are promising. Ongoing research is focused on optimizing its chemical structure to enhance its therapeutic index and reduce potential side effects. Additionally, efforts are being made to develop novel formulations and delivery systems to improve its pharmacokinetic properties and target specific tissues or organs.

In conclusion, 6-Fluoroquinoline-8-carboxamide (CAS No. 1517649-59-0) is a versatile compound with significant potential in various therapeutic areas. Its unique chemical structure and biological activities make it an attractive candidate for further development as an antiviral, antibacterial, and anticancer agent. As research continues to advance our understanding of this compound's mechanisms of action and safety profile, it holds promise for addressing unmet medical needs and improving patient outcomes.